Cas no 326003-46-7 (Maleimide-PEG12-NHS ester)

• Product Name: Maleimide-PEG12-NHS ester
• CAS No: 326003-46-7
• MF: C₃₈H₆₃N₃O₁₉
• MW: 865.915533304214
• MDL: MFCD11041160
• CID: 2089082
• PubChem ID: 51340947
• Update Time: 2024-10-31

Maleimide-PEG12-NHS ester Chemical and Physical Properties

Names and Identifiers

• Maleimide-NH-PEG24-CH2CH2COONHS Ester
• LWNZLSLPQXOOAO-UHFFFAOYSA-N
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[[3-(2,5-dioxo-2,5-dihydro- pyrrol-1-yl)propionylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2
• Maleimide-PEG12-NHS ester
• 326003-46-7
• (2,5-dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Mal-amido-PEG12-NHS
• 2101722-60-3
• BP-22217
• Alpha-Maleimidopropionyl-Omega-succinimidyl-12(ethylene glycol)
• MFCD11041148
• CS-0115367
• Maleimide-PEG12-succinimidyl ester
• J-007672
• SCHEMBL14675005
• 1-Maleinimido-3-oxo-7,10,13,16,19,22,25,28,31,34,37,40-dodecaoxa-4-azatritetracontan-43-oic acid succinimidyl ester
• AS-71553
• Mal-amido-PEG12-NHS ester
• O-succiniMidyl-12(ethylene glycol)
• 3-(2-Maleimidoethylcarbamoyl)(peg12)propionic acid N-hydroxysuccinimide ester
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxo-2,5-dihydro-pyrrol-1-yl)propionylamino]-ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propionic acid-2,5-dioxo-pyrrolidin-1-yl ester
• HY-140977
• AKOS030213483
• BJD72260
• 756525-92-5
• D84652
• alpha-[2-[[3-(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)-1-oxopropyl]amino]ethyl]-omega-[3-[(2,5-dioxo-1-pyrrolidinyl)oxy]-3-oxopropoxy]poly(oxy-1,2-ethanediyl)
• 2,5-dioxopyrrolidin-1-yl 1-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oate
• Mal-amido-PEG12 NHS ester
• A-MaleiMidopropionyl-
• DA-75257

• MDL： MFCD11041160
• Inchi： 1S/C38H63N3O19/c42-33(5-8-40-34(43)1-2-35(40)44)39-7-10-49-12-14-51-16-18-53-20-22-55-24-26-57-28-30-59-32-31-58-29-27-56-25-23-54-21-19-52-17-15-50-13-11-48-9-6-38(47)60-41-36(45)3-4-37(41)46/h1-2H,3-32H2,(H,39,42)
• InChI Key： LWNZLSLPQXOOAO-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 865.40557679g/mol
• Monoisotopic Mass: 865.40557679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 60
• Rotatable Bond Count: 44
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 241
• XLogP3: -4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Maleimides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Maleimides